2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate

• CAS RN: 61750-27-4
• Molecular Formula: C22H17ClO3
• Molecular Weight: 364.8 g/mol
• IUPAC Name: [2-(4-chlorobenzoyl)-4-ethylphenyl] benzoate
• InChI: InChI=1S/C22H17ClO3/c1-2-15-8-13-20(26-22(25)17-6-4-3-5-7-17)19(14-15)21(24)16-9-11-18(23)12-10-16/h3-14H,2H2,1H3
• InChI Key: KQRXYPFIZXLENT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl

Description

2-(4-Chlorobenzoyl)-4-ethylphenyl benzoate is a useful research compound. Its molecular formula is C22H17ClO3 and its molecular weight is 364.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Hydroxy-5-ethyl-4'-chlorobenzophenone (5 g, 0.019 mole) was stirred vigorously in a solution of NaOH (7.5 g, 0.187 mole) in water (75 ml) and benzoyl chloride was added dropwise over 5 minutes. The temperature rose to around 50° C. The mixture was stirred for 1.5 hours at room temperature and was then extracted with ether, the ether washed with saturated NaCl solution, dried (Na2SO4), filtered and evaporated to leave the product, which was recrystallised from n-hexane to give white crystals of the desired product, m.p. 79°-81° C.